Cas no 1806901-97-2 (2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine
• CAS No: 1806901-97-2
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4855636
• Update Time: 2025-05-23

2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-2-3-5(13(14)15)1-4(6(9)10)12-7(3)11/h1,6H,2H2,(H2,11,12)
• InChI Key： CVHYRVGXYPNPKH-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC(C(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine

2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine: A Comprehensive Overview

2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine is a complex organic compound with the CAS registry number 1806901-97-2. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring with multiple substituents: an amino group (-NH₂) at position 2, a chloromethyl group (-CH₂Cl) at position 3, a difluoromethyl group (-CH₂F₂) at position 6, and a nitro group (-NO₂) at position 4.

The pyridine ring serves as the central framework of this molecule, providing a rigid and planar structure that facilitates various chemical reactions. The presence of multiple functional groups introduces unique electronic and steric properties to the molecule, making it highly versatile for different applications. For instance, the amino group can act as a nucleophile in substitution reactions, while the nitro group can serve as an electron-withdrawing group, influencing the reactivity of adjacent substituents.

Recent studies have highlighted the potential of 2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine in drug discovery. Researchers have explored its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. The chloromethyl group and difluoromethyl group contribute to the molecule's lipophilicity, enhancing its bioavailability when administered orally. Additionally, the nitro group has been shown to improve the compound's stability under physiological conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and Friedel-Crafts alkylation reactions. The synthesis typically starts with a nitro-substituted pyridine derivative, which undergoes sequential alkylation at positions 3 and 6 to introduce the chloromethyl and difluoromethyl groups. Finally, an amino group is introduced at position 2 via reductive amination or other suitable methods.

The chemical properties of 2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine make it an attractive candidate for use in advanced materials. For example, its ability to act as a ligand in metal coordination complexes has been explored for applications in catalysis and sensing technologies. The difluoromethyl group imparts unique electronic properties to the molecule, enabling it to bind with transition metals such as palladium and platinum with high affinity.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the amino group and nitro group significantly influence the electron distribution across the pyridine ring, affecting both its reactivity and selectivity in chemical transformations.

In conclusion, 2-Amino-3-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No: 1806901-97-2) is a multifaceted compound with promising applications across various scientific domains. Its unique combination of functional groups offers versatility in chemical reactivity and biological activity, making it a valuable tool for researchers in drug development and materials science.